2-(4-biphenylyloxy)-N-3-isoxazolylpropanamide

• IUPAC Name: N-(1,2-oxazol-3-yl)-2-(4-phenylphenoxy)propanamide
• InChI: InChI=1S/C18H16N2O3/c1-13(18(21)19-17-11-12-22-20-17)23-16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-13H,1H3,(H,19,20,21)
• InChI Key: GZNQWFRYQKZQBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NOC=C1)OC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

2-(4-biphenylyloxy)-N-3-isoxazolylpropanamide is a synthetic organic compound that belongs to the class of isoxazole derivatives This compound is characterized by the presence of a biphenyl group linked to an isoxazole ring through a propanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-biphenylyloxy)-N-3-isoxazolylpropanamide typically involves the following steps:

Formation of the Biphenylyloxy Intermediate: The initial step involves the preparation of 4-biphenylyloxy intermediate through the reaction of biphenyl with an appropriate halogenating agent, such as bromine or chlorine, followed by nucleophilic substitution with a hydroxyl group.

Isoxazole Ring Formation: The next step involves the formation of the isoxazole ring. This can be achieved through the cyclization of a suitable precursor, such as an α,β-unsaturated carbonyl compound, with hydroxylamine under acidic or basic conditions.

Coupling Reaction: The final step involves the coupling of the biphenylyloxy intermediate with the isoxazole ring through an amide bond formation. This can be achieved using coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

2-(4-biphenylyloxy)-N-3-isoxazolylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like bromine or chlorine, followed by nucleophilic substitution with appropriate nucleophiles.

Major Products Formed

Oxidation: Formation of oxides or hydroxyl derivatives.

Reduction: Formation of reduced amides or alcohols.

Substitution: Formation of substituted biphenyl or isoxazole derivatives.

Scientific Research Applications

2-(4-biphenylyloxy)-N-3-isoxazolylpropanamide has found applications in various fields of scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-biphenylyloxy)-N-3-isoxazolylpropanamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

2-(4-biphenylyloxy)-N-3-isoxazolylpropanamide: shares structural similarities with other isoxazole derivatives, such as 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide and 2-(4-biphenylyloxy)-N-3-isoxazolylbutanamide.

Uniqueness

• The unique combination of the biphenyl group and isoxazole ring in this compound imparts distinct chemical and biological properties, making it a valuable compound for research and development.